Oxazole, 2,5-dimethyl-4-phenyl-

• CAS No.: 20662-92-4
• Molecular Formula: C11H11NO
• Molecular Weight: 173.21 g/mol
• IUPAC Name: 2,5-dimethyl-4-phenyl-1,3-oxazole
• InChI: InChI=1S/C11H11NO/c1-8-11(12-9(2)13-8)10-6-4-3-5-7-10/h3-7H,1-2H3
• InChI Key: IZYMNAPMPOVXPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C)C2=CC=CC=C2

Description

Oxazole, 2,5-dimethyl-4-phenyl- is a useful research compound. Its molecular formula is C11H11NO and its molecular weight is 173.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of α-bromopropiophenone (9.5 g) and acetamide (26.4 g) was heated on an oil bath at 130°-140° C. for 40 minutes. After cooling, saturated aqueous sodium hydrogen carbonate was added and the mixture was extracted with ethyl ether. The ether layer was washed with water and dried over anhydrous magnesium sulfate. The solvent was then distilled off and the residue was further distilled under reduced pressure to give 2,5-dimethyl-4-phenyloxazole as an oil, yield 6.4 g (82.9%), b.p. 148°-152° C./23 mmHg.